Cas no 29462-95-1 (Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3))

Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3) structure
29462-95-1 structure
Product Name:Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3)
CAS No:29462-95-1
MF:C6H20N2Na3O12P4
MW:505.093558311462
CID:271205
PubChem ID:75124179
Update Time:2025-04-19

Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3)
    • TRISODIUM PENTAHYDROGEN [ETHANE-1,2-DIYLBIS[NITRILOBIS(METHYLENE)]]TETRAKISPHOSPHONATE
    • trisodium N,N,N',N'-tetrakis(phosphonatomethyl)ethane-1,2-diamine
    • Trisodium pentahydrogen (ethane-1,2-diylbis(nitrilobis(methylene)))tetrakisphosphonate
    • EINECS 249-654-0
    • 29462-95-1
    • Inchi: 1S/C6H20N2O12P4.3Na/c9-21(10,11)3-7(4-22(12,13)14)1-2-8(5-23(15,16)17)6-24(18,19)20;;;/h1-6H2,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;/q;3*+1
    • InChI Key: ZWDUAVFAIODICW-UHFFFAOYSA-N
    • SMILES: P(CN(CP(=O)(O)O)CCN(CP(=O)(O)O)CP(=O)(O)O)(=O)(O)O.[Na+].[Na+].[Na+]

Computed Properties

  • Exact Mass: 504.96597991g/mol
  • Monoisotopic Mass: 504.96597991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 11
  • Complexity: 486
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 237Ų

Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3) Related Literature

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